Organic Pollutant Standards
  • Benzidine
    Benzidine
    • Cat. No.:
    • B372746
    • CAS No.:
    • 92-87-5
    • Molecular Formula:
    • C12H12N2
      NH2C6H4-C6H4NH2
      C12H12N2
    • Molecular Weight:
    • 184.24g/mol
    Description
    Benzidine is a grayish-red, yellowish or white colored, very toxic, crystalline aromatic amine that darkens when exposed to air and light. Benzidine has been widely used for the detection of blood and as a reage...
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  • Bemotrizinol
    Bemotrizinol
    • Cat. No.:
    • B606015
    • CAS No.:
    • 187393-00-6
    • Molecular Formula:
    • C38H49N3O5
    • Molecular Weight:
    • 627.8 g/mol
    Description
    Bemotrizinol is a member of methoxybenzenes.
    Bemotrizinol, or bis-ethylhexyloxyphenol methoxyphenyl triazine, is an organic UV filter found in over-the-counter sunscreen products. It primarily absorbs UV-A ra...
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  • Aramite
    Aramite
    • Cat. No.:
    • B1665159
    • CAS No.:
    • 140-57-8
    • Molecular Formula:
    • C15H23ClO4S
    • Molecular Weight:
    • 334.9 g/mol
    Description
    Aramite can cause cancer according to an independent committee of scientific and health experts.
    Aramite is an alkylbenzene.
    structure in Merck Index, 9th ed, #797
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  • Benzoic Acid
    Benzoic Acid
    • Cat. No.:
    • B1666594
    • CAS No.:
    • 65-85-0
    • Molecular Formula:
    • C7H6O2
      C7H6O2
      C6H5COOH
    • Molecular Weight:
    • 122.12 g/mol
    Description
    Benzoic acid appears as a white crystalline solid. Slightly soluble in water. The primary hazard is the potential for environmental damage if released. Immediate steps should be taken to limit spread to the envi...
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  • Benzophenone
    Benzophenone
    • Cat. No.:
    • B1666685
    • CAS No.:
    • 119-61-9
    • Molecular Formula:
    • C13H10O
      C13H10O
      C6H5COC6H5
    • Molecular Weight:
    • 182.22 g/mol
    Description
    Benzophenone can cause cancer according to California Labor Code.
    Benzophenone appears as white solid with a flowery odor. May float or sink in water. (USCG, 1999)
    Benzophenone is the simplest member of th...
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  • Biphenyl
    Biphenyl
    • Cat. No.:
    • B1667301
    • CAS No.:
    • 92-52-4
    • Molecular Formula:
    • C12H10
      C12H10
      C6H5C6H5
    • Molecular Weight:
    • 154.21 g/mol
    Description
    Biphenyl appears as a clear colorless liquid with a pleasant odor. Flash point 180 °F. Insoluble in water. Vapors are heavier than air. Used to manufacture other chemicals and as a fungicide.
    Biphenyl is a be...
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  • Bis(2-ethylhexyl) adipate
    Bis(2-ethylhexyl) adipate
    • Cat. No.:
    • B1667312
    • CAS No.:
    • 103-23-1
    • Molecular Formula:
    • C22H42O4
    • Molecular Weight:
    • 370.6 g/mol
    Description
    Di(2-ethylhexyl)adipate is an environmental pollutant belonging to the class of phthalate esters. It is extensively used as an additive in the manufacturing of polyvinyl chloride (PVC) plastics which aid in addi...
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  • Bis(2-ethylhexyl) terephthalate
    Bis(2-ethylhexyl) terephthalate
    • Cat. No.:
    • B1667314
    • CAS No.:
    • 6422-86-2
    • Molecular Formula:
    • C24H38O4
    • Molecular Weight:
    • 390.6 g/mol
    Description
    Dioctyl terephthalate (DOTP) is a plasticizer that can be prepared by alcoholysis of polyethylene terephthalate (PET) with isooctyl alcohol.
    Bis(2-ethylhexyl) terephthalate is a biochemical.
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  • Anisole
    Anisole
    • Cat. No.:
    • B1667542
    • CAS No.:
    • 100-66-3
    • Molecular Formula:
    • C7H8O
    • Molecular Weight:
    • 108.14 g/mol
    Description

    What is anisole?

    Anisole, also known as methoxybenzene, is an organic chemical that has its formula of CH3OC6H5. It is a clear liquid that smells of anise seeds, and it is true that several of its deriv...
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  • Anthracene
    Anthracene
    • Cat. No.:
    • B1667546
    • CAS No.:
    • 120-12-7
    • Molecular Formula:
    • C14H10
      (C6H4CH)2
      C14H10
    • Molecular Weight:
    • 178.23 g/mol
    Description
    Chloroethane can be obtained via the reaction of ethanol with hydrogen chloride in the presence of anhydrous zinc chloride. It can find applications as a mild local anaesthetic to treat minor skin wounds.
    Ant...
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